Ethyl 3-methyl-5-(3-phenylpropanamido)-4-thiocyanatothiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-(3-phenylpropanoylamino)-4-thiocyanatothiophene-2-carboxylate
• InChI: InChI=1S/C18H18N2O3S2/c1-3-23-18(22)16-12(2)15(24-11-19)17(25-16)20-14(21)10-9-13-7-5-4-6-8-13/h4-8H,3,9-10H2,1-2H3,(H,20,21)
• InChI Key: XKPAPEGPHNPXEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CCC2=CC=CC=C2)SC#N)C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

Ethyl 3-methyl-5-(3-phenylpropanamido)-4-thiocyanatothiophene-2-carboxylate, commonly known as EMPACT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

Ethyl 3-methyl-5-(3-phenylpropanamido)-4-thiocyanatothiophene-2-carboxylate and its derivatives have been synthesized and studied for various applications in scientific research. For instance, the synthesis and tautomeric structures of novel thiophene-based bis-heterocyclic monoazo dyes were explored, highlighting the importance of thiophene derivatives in dye chemistry. These compounds were characterized by elemental analysis and spectral methods, with their solvatochromic behavior and tautomeric structures in various solvents being evaluated (Karcı & Karcı, 2012).

Biological Activity

The biological activity of thiophene derivatives has also been a significant area of research. Novel cycloalkylthiophene-Schiff bases and their Cr(III) and Zn(II) complexes were synthesized and exhibited notable antibacterial and antifungal activities, emphasizing the potential of these compounds in developing new antimicrobial agents (Altundas et al., 2010).

Another study focused on the synthesis of new thieno[2,3-d]pyrimidines, which demonstrated significant inhibitory activities against the growth of certain plants, indicating their potential use in agriculture as herbicidal agents (Wang et al., 2010).

Anticancer Properties

Furthermore, research into thiophene and benzothiophene derivatives has revealed their potential as cytotoxic agents against various cancer cell lines. This highlights the promise of thiophene derivatives in developing new anticancer drugs (Mohareb et al., 2016).

Antimicrobial Activity

The antimicrobial properties of 2-aminothiophene derivatives have been extensively studied, with many compounds displaying significant antibacterial activity. This research underscores the importance of thiophene derivatives in creating new antimicrobial drugs (Prasad et al., 2017).